Cas no 36712-21-7 (Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI))

Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI) structure
36712-21-7 structure
Product Name:Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI)
CAS No:36712-21-7
MF:C8H8O2
MW:137.140577316284
CID:296426
PubChem ID:12214121
Update Time:2025-04-19

Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI)
    • methyl benzoate
    • Methyl (alpha-~13~C)benzoate
    • DTXSID50480757
    • SCHEMBL1332323
    • METHYL BENZOATE-CARBONYL-13C
    • CID 12214121
    • Methyl benzoate-alpha-13C, 99 atom % 13C
    • 36712-21-7
    • Inchi: 1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3/i8+1
    • InChI Key: QPJVMBTYPHYUOC-VJJZLTLGSA-N
    • SMILES: O(C)[13C](C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 137.055784329g/mol
  • Monoisotopic Mass: 137.055784329g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.102 g/mL at 25 °C
  • Melting Point: −12 °C(lit.)
  • Boiling Point: 198-199 °C(lit.)
  • Flash Point: 181 °F
  • Refractive Index: n20/D 1.517(lit.)

Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI) Security Information

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